Cas no 112391-05-6 (2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol)

• Product Name: 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol
• CAS No: 112391-05-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1099258
• PubChem ID: 13837874
• Update Time: 2025-11-02

2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol
• 2-(1-METHYL-PIPERIDIN-4-YLMETHOXY)-ETHANOL
• 2-[(1-methylpiperidin-4-yl)methoxy]ethanol
• AM90671
• DB-301645
• SB42415
• DTXSID50550883
• 112391-05-6
• 2-[(1-Methylpiperidin-4-yl)methoxy]ethan-1-ol

• MDL： MFCD13179522
• Inchi： 1S/C9H19NO2/c1-10-4-2-9(3-5-10)8-12-7-6-11/h9,11H,2-8H2,1H3
• InChI Key： GLMJCIWKPYSMSA-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol

Comprehensive Overview of 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol (CAS No. 112391-05-6): Properties, Applications, and Industry Insights

2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol (CAS No. 112391-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely studied for their potential in drug development and material science. The presence of both ethoxy and piperidinyl moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol has surged, driven by advancements in pharmaceutical formulations and biotechnology. Researchers are particularly interested in its potential role as a building block for CNS-targeting drugs, given the piperidine ring's prevalence in neurologically active compounds. The compound's solubility profile and stability under physiological conditions further enhance its utility in drug delivery systems.

From a synthetic chemistry perspective, CAS 112391-05-6 demonstrates remarkable reactivity selectivity, making it suitable for multi-step organic synthesis. Its methoxy-ethanol side chain allows for facile derivatization, while the 1-methyl-4-piperidinyl group provides a rigid framework for spatial orientation in molecular design. These characteristics align with current industry trends favoring modular synthesis approaches and fragment-based drug discovery.

The compound's physicochemical properties have been extensively characterized. With a molecular weight of 173.25 g/mol and balanced lipophilicity-hydrophilicity parameters, 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol exhibits optimal membrane permeability - a critical factor for bioavailability enhancement in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity and structural integrity, meeting stringent pharmaceutical-grade standards.

In material science applications, this compound shows promise as a functional additive for specialty polymers. The piperidine moiety can impart unique thermal stability and optical properties to polymeric matrices, addressing growing market needs for high-performance materials in electronics and coatings. Recent patent literature reveals innovative uses in photo-sensitive resins and conductive composites, positioning it as a compound of interest for next-generation material development.

Quality control protocols for 112391-05-6 emphasize rigorous impurity profiling, particularly for pharmaceutical applications. Modern analytical methodologies can detect trace contaminants at ppm levels, ensuring compliance with ICH guidelines. The compound's shelf life and storage conditions have been optimized based on accelerated stability studies, with recommendations for protection from oxidative degradation and moisture absorption.

Emerging research explores the compound's potential in green chemistry applications. Its biodegradability profile and compatibility with catalytic processes make it a candidate for sustainable synthesis routes. Several studies investigate its use in organocatalysis and as a green solvent modifier, aligning with global initiatives for environmentally benign chemical production.

From a commercial perspective, 2-[(1-methyl-4-piperidinyl)methoxy]-Ethanol occupies a niche but growing segment in the fine chemicals market. Suppliers typically offer it in research quantities through custom synthesis services, with pricing reflecting its high purity grade and specialized applications. The compound's patent landscape shows increasing activity, particularly in drug delivery systems and functional material inventions.

Future directions for this compound include exploration in targeted therapeutics and smart materials. Its molecular architecture allows for precise structural modifications to tune properties for specific applications. Ongoing studies examine its potential in prodrug formulations and as a ligand in metal-organic frameworks, demonstrating the compound's versatility across multiple scientific disciplines.